(±)-2-Phenylpropanoic Acid

• CAS No.: 492-37-5
• Product Name: (±)-2-Phenylpropanoic Acid
• Molecular Formula: C9H10O2
• Molecular Weight: 150.17 g/mol
• IUPAC Name: 2-phenylpropanoic acid
• Standard InChI: InChI=1S/C9H10O2/c1-7(9(10)11)8-5-3-2-4-6-8/h2-7H,1H3,(H,10,11)
• Standard InChIKey: YPGCWEMNNLXISK-UHFFFAOYSA-N
• SMILES: CC(C1=CC=CC=C1)C(=O)O
• Canonical SMILES: CC(C1=CC=CC=C1)C(=O)O
• Physical Description: Solid
• Description: 2-Phenylpropionate, also known as (+-)-hydratropasaeure or (+-)-hydratropic acid, belongs to the class of organic compounds known as phenylpropanoic acids. Phenylpropanoic acids are compounds with a structure containing a benzene ring conjugated to a propanoic acid. 2-Phenylpropionate is slightly soluble (in water) and a weakly acidic compound (based on its pKa). 2-Phenylpropionate has been detected in multiple biofluids, such as urine and blood. 2-Phenylpropionate participates in a number of enzymatic reactions. In particular, 2-phenylpropionate can be biosynthesized from phenylacetic acid. 2-Phenylpropionate is also a parent compound for other transformation products, including but not limited to, tropic acid, ximoprofen, and 2-(3-hydroxyphenyl)propionic acid.; Hydratropic acid is a 2-arylpropionic acid carrying a phenyl group at position 2. It is a metabolite of alpha-methylstyrene (AMS), a volatile hydrocarbon. It has a role as a human xenobiotic metabolite. It derives from a phenylacetic acid.
• Synonyms: α-methylbenzeneacetic Acid; _x000B_Hydratropic acid; (RS)-2-Phenylpropanoic Acid; (RS)-2-Phenylpropionic Acid; (±)-2-Phenylpropanoic Acid; (±)-2-Phenylpropionic Acid; (±)-Hydratropic Acid; (±)-α-Methylphenylacetic Acid; 2-Phenylpropanoic Acid; 2-Phenylprop
• PubChem Compound: 10296
• Last Modified: Nov 11 2021